Cas no 61589-84-2 (1-Oxaspiro[4.5]decane-2,7-dione)

1-Oxaspiro[4.5]decane-2,7-dione structure
61589-84-2 structure
Product Name:1-Oxaspiro[4.5]decane-2,7-dione
CAS No:61589-84-2
MF:C9H12O3
MW:168.189783096313
CID:473699
PubChem ID:71394355
Update Time:2025-04-19

1-Oxaspiro[4.5]decane-2,7-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]decane-2,7-dione
    • DTXSID30816055
    • 61589-84-2
    • Inchi: 1S/C9H12O3/c10-7-2-1-4-9(6-7)5-3-8(11)12-9/h1-6H2
    • InChI Key: LKVYIXPRBOWDFH-UHFFFAOYSA-N
    • SMILES: O1C(CCC21CC(CCC2)=O)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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